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Compound of Interest

Compound Name: SM-130686

Cat. No.: B1681013

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of SM-130686.

This document provides crucial safety and logistical information for the handling of SM-130686,
a potent, orally-active agonist of the ghrelin/growth hormone secretagogue receptor (GHSR).[1]
[2] Due to the absence of a specific Safety Data Sheet (SDS), this guidance is based on
established best practices for handling potent, solid, non-volatile research compounds.
Adherence to these protocols is essential to ensure personnel safety and maintain
experimental integrity.

Chemical and Physical Properties

A summary of the key properties of SM-130686 is presented below. This information is critical

for understanding its handling and storage requirements.
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Property Value Source
Molecular Weight 506.35 g/mol [1]
Formula C22H23CIF3N303 [1][2]
CAS Number 259666-71-2 [2]
Appearance Powder [1]
Storage (Powder) -20°C for 3 years [1]
Storage (In solvent) -80°C for 1 year [1]
Bioactivity Poter.1t, orally-active GHSR 1]
agonist

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through
inhalation, ingestion, or skin contact. The following table outlines the minimum required PPE for
various tasks involving SM-130686.
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. Hand Body Respiratory

Task Eye Protection . . .
Protection Protection Protection
Receiving and Safety glasses o Not generally
_ o _ Nitrile gloves Lab coat _
Unpacking with side shields required
) N95 or higher-
o ) Disposable lab i

Weighing and Double-gloving rated respirator

Aliquoting (Solid)

Safety goggles

(nitrile)

coat or gown,

sleeve covers

(in a ventilated

enclosure)

Solubilization

and Dilution

Chemical splash

goggles

Double-gloving

(nitrile)

Disposable lab
coat or gown,

sleeve covers

Not required if
performed in a
certified chemical

fume hood

In-vivo Dosing
(Oral)

Safety glasses

with side shields

Nitrile gloves

Lab coat

Not generally

required

Waste Disposal

Safety glasses

with side shields

Nitrile gloves

Lab coat

Not generally

required

Experimental Workflows and Safety Protocols

The following diagrams illustrate the recommended workflow for handling SM-130686 and its

mechanism of action. Adherence to these workflows is critical for minimizing exposure risk.
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Figure 1: Safe Handling Workflow for SM-130686

Click to download full resolution via product page

Caption: Safe Handling Workflow for SM-130686
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Figure 2: Simplified Signaling Pathway of SM-130686

Click to download full resolution via product page

Caption: Simplified Signaling Pathway of SM-130686

Operational and Disposal Plans

Receiving and Storage:

* Upon receipt, visually inspect the container for any damage or leaks.
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e Log the compound into your chemical inventory.

o Store the powdered compound at -20°C for long-term stability.[1]
« If solubilized, store at -80°C for up to one year.[1]

Handling Procedures:

o Preparation: Before handling the solid compound, designate a specific work area. All
weighing and initial solubilization of the powder should be conducted in a certified chemical
fume hood or a powder containment hood.

o Weighing: Use an analytical balance within the containment area. Use anti-static weighing
dishes.

e Solubilization: Add the solvent to the vial containing the pre-weighed compound slowly to
avoid aerosolization.

o Decontamination: After each use, decontaminate the work surface and any equipment with
an appropriate solvent (e.g., 70% ethanol), followed by a standard laboratory detergent.

Disposal Plan:

» Solid Waste: All disposable materials that have come into contact with SM-130686, including
gloves, weigh boats, and pipette tips, should be collected in a dedicated, sealed hazardous
waste container.

 Liquid Waste: Unused solutions containing SM-130686 should be collected in a designated
hazardous liquid waste container. Do not dispose of down the drain.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "SM-130686".

» Final Disposal: Follow your institution's and local regulations for the disposal of hazardous
chemical waste.

By adhering to these guidelines, researchers can safely handle SM-130686 while minimizing
the risk of exposure and ensuring the integrity of their experimental results. Always consult your
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institution's Environmental Health and Safety (EHS) department for specific guidance and in
case of any accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for SM-
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handling-sm-130686]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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